Cas no 1053659-40-7 (4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine)

• Product Name: 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine
• CAS No: 1053659-40-7
• MF: C₁₀H₁₀ClF₃N₂O
• MW: 266.647411823273
• MDL: MFCD09991798
• CID: 4679079
• Update Time: 2025-11-01

4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine
• 4-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]morpholine
• 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-morpholine
• 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl) morpholine
• FTQNSIJQBWBVQM-UHFFFAOYSA-N
• SBB054271
• EN001759
• 4-[6-chloro-4-(trifluoromethyl)-2-pyridyl]morpholine
• 6-Chloro-2-(morpholin-4-yl)-4-(trifluoromethyl)pyridine

• MDL： MFCD09991798
• Inchi： 1S/C10H10ClF3N2O/c11-8-5-7(10(12,13)14)6-9(15-8)16-1-3-17-4-2-16/h5-6H,1-4H2
• InChI Key： FTQNSIJQBWBVQM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Topological Polar Surface Area: 25.4

Additional information on 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine

Professional Introduction to Compound with CAS No. 1053659-40-7 and Product Name: 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine

The compound with the CAS number 1053659-40-7 and the product name 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a chloro-substituted pyridine ring and a trifluoromethyl group, which are known for their ability to enhance binding affinity and metabolic stability. These features make it a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The 6-Chloro-4-(trifluoromethyl)pyridine moiety in this compound is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity and receptor interactions. The presence of the trifluoromethyl group further enhances the lipophilicity of the molecule, which is a critical factor in drug bioavailability. These structural attributes have positioned this compound as a valuable scaffold for the synthesis of next-generation pharmaceuticals.

One of the most compelling aspects of 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine is its potential application in oncology research. The morpholine ring, a common pharmacophore in many bioactive molecules, is known for its ability to improve solubility and oral bioavailability. When combined with the chloro-substituted pyridine and trifluoromethyl groups, this compound exhibits properties that are highly suitable for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer development. By targeting these kinases, compounds like 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine hold promise for developing treatments that can selectively inhibit tumor growth while minimizing side effects.

Recent studies have demonstrated the efficacy of related compounds in preclinical models, highlighting their potential as anticancer agents. For instance, derivatives of this class have shown inhibitory activity against several tyrosine kinases, including those involved in breast cancer and leukemia. The chloro-pyridine moiety has been shown to interact with key residues in the active site of these enzymes, thereby disrupting their function. Additionally, the trifluoromethyl group contributes to the compound's metabolic stability, allowing for prolonged half-life and improved therapeutic efficacy.

The synthesis of 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro-substituent into the pyridine ring is typically achieved through halogenation reactions, while the addition of the trifluoromethyl group can be accomplished via metal-catalyzed cross-coupling reactions. The final step involves coupling the morpholine ring to the pyridine derivative using appropriate coupling reagents. This synthetic route underscores the importance of advanced chemical techniques in producing complex molecules like this one.

In terms of pharmacokinetic properties, 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine exhibits favorable characteristics that make it an attractive candidate for clinical development. Studies have shown that this compound has good oral bioavailability and distributes widely throughout various tissues upon administration. This broad distribution suggests that it may be effective at targeting multiple sites of disease pathology simultaneously. Furthermore, preliminary toxicology studies indicate that this compound is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The development of novel pharmaceuticals often involves rigorous testing to ensure both efficacy and safety. Clinical trials are conducted to evaluate how well a drug performs in humans compared to existing treatments or placebos. For compounds like 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine, these trials would focus on assessing its ability to inhibit target kinases and modulate downstream signaling pathways relevant to cancer growth. Additionally, researchers would monitor patients for any adverse effects or side reactions that could impact treatment outcomes.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like this one. Techniques such as molecular docking and virtual screening allow researchers to predict how a compound might interact with biological targets before conducting expensive wet-lab experiments. These computational approaches have been instrumental in optimizing lead compounds like 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine for improved potency and selectivity.

In conclusion, 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine (CAS No. 1053659-40-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an excellent candidate for developing kinase inhibitors, particularly those targeting oncology-related pathways. As research continues to uncover new insights into its mechanism of action and pharmacokinetic properties, this compound holds promise for improving patient outcomes through innovative therapeutic strategies.